Cas no 1806757-90-3 (4-Bromo-2-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 4-Bromo-2-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1806757-90-3
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4847903
• Update Time: 2025-06-11

4-Bromo-2-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C8H6BrF2NO2/c9-5-1-2-12-7(8(10)11)4(5)3-6(13)14/h1-2,8H,3H2,(H,13,14)
• InChI Key： VEHMISYSUDZLBX-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(F)F)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-2-(difluoromethyl)pyridine-3-acetic acid

4-Bromo-2-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1806757-90-3): A Comprehensive Overview

4-Bromo-2-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1806757-90-3) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromo substituent, a difluoromethyl group, and a pyridine ring, offers a wide range of applications in the development of novel therapeutic agents.

The bromo substituent in 4-Bromo-2-(difluoromethyl)pyridine-3-acetic acid provides a valuable handle for further chemical modifications, making it an attractive starting material for the synthesis of diverse derivatives. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic profile. Additionally, the pyridine ring contributes to the compound's overall stability and reactivity, making it a robust scaffold for drug discovery efforts.

In recent years, significant progress has been made in understanding the biological activities and potential therapeutic applications of 4-Bromo-2-(difluoromethyl)pyridine-3-acetic acid. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising lead for the development of drugs targeting specific diseases. For instance, research has demonstrated that derivatives of this compound can effectively inhibit kinases involved in cancer progression, suggesting its potential as an anticancer agent.

Beyond its anticancer properties, 4-Bromo-2-(difluoromethyl)pyridine-3-acetic acid has also shown promise in the treatment of neurological disorders. Studies have indicated that certain derivatives can modulate neurotransmitter systems and reduce inflammation in the brain, making them potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the broad therapeutic potential of this compound and underscore its importance in pharmaceutical research.

The synthesis of 4-Bromo-2-(difluoromethyl)pyridine-3-acetic acid has been extensively studied, with several efficient and scalable methods reported in the literature. One common approach involves the reaction of 2-bromopyridine with difluoromethylating agents followed by carboxylation to introduce the acetic acid moiety. These synthetic routes are highly versatile and can be adapted to produce a wide range of structurally diverse derivatives, further expanding the scope of applications for this compound.

In addition to its direct use as a therapeutic agent, 4-Bromo-2-(difluoromethyl)pyridine-3-acetic acid serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity make it an ideal building block for constructing multi-step synthetic pathways. This versatility is particularly valuable in the development of prodrugs and targeted drug delivery systems, where precise control over molecular structure is essential.

The pharmacokinetic properties of 4-Bromo-2-(difluoromethyl)pyridine-3-acetic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. Its high solubility and stability contribute to its bioavailability, while its low toxicity profile makes it suitable for long-term use in clinical settings.

In conclusion, 4-Bromo-2-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1806757-90-3) is a highly functionalized compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic routes make it an attractive starting material for the development of novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the field.